Cas no 100614-10-6 (Hexyl 5-bromo-2-hydroxybenzoate)

• Product Name: Hexyl 5-bromo-2-hydroxybenzoate
• CAS No: 100614-10-6
• MF: C₁₃H₁₇BrO₃
• MW: 301.176283597946
• CID: 1030556
• PubChem ID: 44829103
• Update Time: 2025-04-20

Hexyl 5-bromo-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Hexyl 5-bromo-2-hydroxybenzoate
• LogP
• DTXSID10661186
• hexyl 5-bromo-2-hydroxy-benzoate
• 100614-10-6
• Hexyl5-bromo-2-hydroxybenzoate
• AKOS015843137
• DB-058465
• A800244

• Inchi： 1S/C13H17BrO3/c1-2-3-4-5-8-17-13(16)11-9-10(14)6-7-12(11)15/h6-7,9,15H,2-5,8H2,1H3
• InChI Key： PYHWRSPSOBAKFS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(=O)OCCCCCC)O

Computed Properties

• Exact Mass: 300.03611
• Monoisotopic Mass: 300.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.342
• Boiling Point: 345.089°C at 760 mmHg
• Flash Point: 162.504°C
• Refractive Index: 1.543
• PSA: 46.53
• LogP: 3.89180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters